Cas no 120107-46-2 (4(3H)-Quinazolinone, 3-amino-2-butyl-)

• Product Name: 4(3H)-Quinazolinone, 3-amino-2-butyl-
• CAS No: 120107-46-2
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 1209029
• Update Time: 2024-08-05

4(3H)-Quinazolinone, 3-amino-2-butyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 3-amino-2-butyl-

• Inchi： 1S/C12H15N3O/c1-2-3-8-11-14-10-7-5-4-6-9(10)12(16)15(11)13/h4-7H,2-3,8,13H2,1H3
• InChI Key： NSRXZRUNYJXNQS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(N)C=1CCCC

Computed Properties

• Exact Mass: 451.21235

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Melting Point: 110-112 °C(Solv: ethanol (64-17-5))
• Boiling Point: 379.2±25.0 °C(Predicted)
• PSA: 113.15
• pka: -0.01±0.70(Predicted)